Cas no 118933-93-0 (2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)-)

• Product Name: 2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)-
• CAS No: 118933-93-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 3670118
• PubChem ID: 1898951
• Update Time: 2025-04-22

2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)-
• 118933-93-0
• DTXSID501182012

• Inchi： 1S/C8H7N3O2/c1-11-7(4-9)6(5-10-11)2-3-8(12)13/h2-3,5H,1H3,(H,12,13)/b3-2-
• InChI Key： PLTDUFBYWACPLO-IHWYPQMZSA-N
• SMILES： OC(/C=C\C1C=NN(C)C=1C#N)=O

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.9Ų